Cas no 1530813-02-5 (Cyclopropyl(1,3-thiazol-4-yl)methanamine)

• Product Name: Cyclopropyl(1,3-thiazol-4-yl)methanamine
• CAS No: 1530813-02-5
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 5576245
• PubChem ID: 80491924
• Update Time: 2023-08-03

Cyclopropyl(1,3-thiazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL(1,3-THIAZOL-4-YL)METHANAMINE
• 4-Thiazolemethanamine, α-cyclopropyl-
• 1530813-02-5
• AKOS019055955
• EN300-1230408
• Cyclopropyl(1,3-thiazol-4-yl)methanamine

• Inchi： 1S/C7H10N2S/c8-7(5-1-2-5)6-3-10-4-9-6/h3-5,7H,1-2,8H2
• InChI Key： VHKXVNLIGYZYRT-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C1CC1)N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 267.8±15.0 °C(Predicted)
• pka: 7.86±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines